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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595813 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Eupalinolide H, ensuring the safety of laboratory personnel and minimizing environmental

impact. The following protocols are designed for researchers, scientists, and drug development

professionals handling this compound.

Eupalinolide H is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Adherence to these disposal procedures is critical to mitigate potential

hazards.
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Property Information Reference

Chemical Name Eupalinolide H [1]

CAS Number 1402067-83-7 [1]

Molecular Formula C₂₂H₂₈O₈ [1]

Molecular Weight 420.45 [1]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P391: Collect spillage.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Eupalinolide H waste,

including pure compound, contaminated solutions, and labware.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Eupalinolide H, ensure appropriate PPE is worn, including safety goggles,

gloves, and a lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols[1][2].
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Avoid contact with skin and eyes[1][2]. In case of contact, rinse thoroughly with water[1].

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or waste Eupalinolide H powder in a clearly labeled, sealed

container designated for hazardous chemical waste.

Liquid Waste: For solutions containing Eupalinolide H, absorb the liquid with a non-reactive,

absorbent material such as diatomite or universal binders[1]. Place the saturated absorbent

material into a sealed container for hazardous waste.

Contaminated Labware: Disposable items (e.g., pipette tips, vials, gloves) that have come

into contact with Eupalinolide H should be collected in a designated, sealed hazardous

waste container.

Decontamination: Decontaminate surfaces and non-disposable equipment by scrubbing with

alcohol[1]. The cleaning materials used (e.g., wipes) should also be disposed of as

hazardous waste.

3. Storage of Waste:

Store the sealed hazardous waste containers in a cool, well-ventilated, and designated

secondary containment area away from incompatible materials.

Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste," the

chemical name "Eupalinolide H," and the associated hazards (e.g., "Toxic," "Environmental

Hazard").

4. Final Disposal:

All waste containing Eupalinolide H must be disposed of through an approved waste

disposal plant[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the collection and disposal of the hazardous waste. Do not attempt to dispose of

Eupalinolide H down the drain or in regular trash.
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Collect any spillage to avoid release into the environment[1].

Visualized Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Eupalinolide H.
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Eupalinolide H Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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